27-Methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[13.12.0.02,12.03,8.019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene

• Molecular Formula: C29H33N2+
• Molecular Weight: 409.6 g/mol
• IUPAC Name: 27-methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[13.12.0.02,12.03,8.019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene
• InChI: InChI=1S/C29H33N2/c1-20(2)25-19-23-10-8-18-31-17-7-6-12-27(31)29(23)28-21(3)13-14-22-9-4-5-11-26(22)30-16-15-24(25)28/h4-7,9,11-14,17,19-21,30H,8,10,15-16,18H2,1-3H3/q+1
• InChI Key: GGLULBFJJCXQMF-UHFFFAOYSA-N
• Canonical SMILES: CC1C=CC2=CC=CC=C2NCCC3=C(C=C4CCC[N+]5=CC=CC=C5C4=C13)C(C)C

Description

27-Methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[1312002,1203,8019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene is a complex organic compound with a unique structure characterized by multiple fused rings and nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 27-Methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[13.12.0.02,12.03,8.019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene involves multiple steps, including the formation of the pentacyclic core and the introduction of the methyl and propan-2-yl groups. The key steps in the synthetic route are:

Formation of the Pentacyclic Core: This step involves the cyclization of a suitable precursor to form the pentacyclic structure. The reaction conditions typically include the use of strong acids or bases to facilitate the cyclization process.

Introduction of Methyl and Propan-2-yl Groups: The methyl and propan-2-yl groups are introduced through alkylation reactions. Common reagents used in these reactions include methyl iodide and isopropyl bromide, along with a strong base such as sodium hydride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as chromatography and recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

27-Methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[13.12.0.02,12.03,8.019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Halogens (chlorine, bromine), nucleophiles (amines, thiols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in the formation of various substituted derivatives.

Scientific Research Applications

27-Methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[13.12.0.02,12.03,8.019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound’s potential biological activity is being explored for use in drug discovery and development. It may exhibit antimicrobial, antiviral, or anticancer properties.

Medicine: Research is ongoing to investigate the compound’s potential therapeutic applications. It may serve as a lead compound for the development of new pharmaceuticals.

Industry: The compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in materials science and nanotechnology.

Mechanism of Action

The mechanism of action of 27-Methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[13.12.0.02,12.03,8.019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that the compound may interact with proteins involved in cell signaling and metabolism.

Comparison with Similar Compounds

Similar Compounds

• 27-Methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[13.12.0.02,12.03,8.019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene
• This compound

Uniqueness

The uniqueness of 27-Methyl-14-propan-2-yl-18-aza-8-azoniapentacyclo[1312002,1203,8019,24]heptacosa-1,3,5,7,12,14,19,21,23,25-decaene lies in its complex pentacyclic structure and the presence of multiple nitrogen atoms This structural complexity imparts unique chemical and biological properties to the compound, making it distinct from other similar compounds